Cas no 121256-13-1 (Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester)
121256-13-1 structure
Product Name:Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester
CAS No:121256-13-1
MF:C27H38O5
MW:442.5876288414
CID:231667
Update Time:2024-03-01
Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester
- KS 501a
- 3-heptyl-5-hydroxyphenyl 2-heptyl-4,6-dihydroxybenzoate
- Benzoic acid, 2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester
-
- Inchi: 1S/C27H38O5/c1-3-5-7-9-11-13-20-15-22(28)18-24(16-20)32-27(31)26-21(14-12-10-8-6-4-2)17-23(29)19-25(26)30/h15-19,28-30H,3-14H2,1-2H3
- InChI Key: FJYOXVSNSKDASL-UHFFFAOYSA-N
- SMILES: C(OC1=CC(O)=CC(CCCCCCC)=C1)(=O)C1=C(O)C=C(O)C=C1CCCCCCC
Computed Properties
- Exact Mass: 442.27204
Experimental Properties
- PSA: 86.99
Benzoic acid,2-heptyl-4,6-dihydroxy-, 3-heptyl-5-hydroxyphenyl ester Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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